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Stachybotramide Stachybotramide
Brand Name: Vulcanchem
CAS No.: 149598-71-0
VCID: VC0160389
InChI: InChI=1S/C25H35NO5/c1-14-5-6-19-23(2,3)20(29)7-8-24(19,4)25(14)12-16-18(28)11-15-17(21(16)31-25)13-26(9-10-27)22(15)30/h11,14,19-20,27-29H,5-10,12-13H2,1-4H3/t14-,19+,20-,24+,25-/m1/s1
SMILES: CC1CCC2C(C(CCC2(C13CC4=C(C=C5C(=C4O3)CN(C5=O)CCO)O)C)O)(C)C
Molecular Formula: C25H35NO5
Molecular Weight: 429.5 g/mol

Stachybotramide

CAS No.: 149598-71-0

Reference Standards

VCID: VC0160389

Molecular Formula: C25H35NO5

Molecular Weight: 429.5 g/mol

Stachybotramide - 149598-71-0

CAS No. 149598-71-0
Product Name Stachybotramide
Molecular Formula C25H35NO5
Molecular Weight 429.5 g/mol
IUPAC Name (3R,4aS,7R,8R,8aS)-3,4'-dihydroxy-7'-(2-hydroxyethyl)-4,4,7,8a-tetramethylspiro[2,3,4a,5,6,7-hexahydro-1H-naphthalene-8,2'-3,8-dihydrofuro[2,3-e]isoindole]-6'-one
Standard InChI InChI=1S/C25H35NO5/c1-14-5-6-19-23(2,3)20(29)7-8-24(19,4)25(14)12-16-18(28)11-15-17(21(16)31-25)13-26(9-10-27)22(15)30/h11,14,19-20,27-29H,5-10,12-13H2,1-4H3/t14-,19+,20-,24+,25-/m1/s1
Standard InChIKey ZHECNBLIOXZXBL-TUJJLKMMSA-N
Isomeric SMILES C[C@@H]1CC[C@@H]2[C@@]([C@@]13CC4=C(C=C5C(=C4O3)CN(C5=O)CCO)O)(CC[C@H](C2(C)C)O)C
SMILES CC1CCC2C(C(CCC2(C13CC4=C(C=C5C(=C4O3)CN(C5=O)CCO)O)C)O)(C)C
Canonical SMILES CC1CCC2C(C(CCC2(C13CC4=C(C=C5C(=C4O3)CN(C5=O)CCO)O)C)O)(C)C
Appearance Powder
Synonyms stachybotramide
PubChem Compound 10477748
Last Modified Nov 11 2021
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